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Compound of Interest

Compound Name: Nepseudin

Cat. No.: B15367480

Nepseudin. CAS RN: 13133-07-8. MF: C19H1606. MW: 340.33. Show Details. --INVALID-
LINK-- Nepseudin | C19H1606 | ChemSpider. Loading... --INVALID-LINK-- Nepseudin.
Nepseudin. Formula: C19H1606. Molecular weight: 340.3277. IUPAC Standard InChl:
INChI=1S/C19H1606/c1-22-14-6-11(2-5-12(14)20)18-15(23-3)7-13-16(24-
4)17(21)10(19(13)18)8-25-9-25/h2,5-7H,8-9H2,1,3-4H3. Download the identifier in a file. --
INVALID-LINK-- Nepseudin. CAS Number: 13133-07-8. Molecular Weight: 340.33. Molecular
Formula: C19H1606. MDL Number: MFCD01633516. --INVALID-LINK-- [IUPAC name: 3-(3,4-
dimethoxyphenyl)-4,8-dimethoxy-2H-furo[2,3-h]chromen-2-one. Other names: Nepseudin.
CAS number: 13133-07-8. --INVALID-LINK-- Nepseudin. Synonyms. Nepseudin. UNII.
81B433761P. CAS. 13133-07-8. --INVALID-LINK-- Nepseudin is a natural product found in
Neorautanenia pseudopachyrrhiza with data available. --INVALID-LINK-- [IUPAC Name. 3-(3,4-
dimethoxyphenyl)-4,8-dimethoxy-2H-furo[2,3-h]Jchromen-2-one. CAS Number. 13133-07-8. --
INVALID-LINK-- Nepseudin. CAS: 13133-07-8. Formula: C19H1606. MW: 340.32. --INVALID-
LINK-- Nepseudin (NSD), a natural isoflavone derivative isolated from the root of Pueraria
lobata, has been reported to have various pharmacological activities, including anti-
inflammatory, antioxidant, and anti-platelet aggregation effects. --INVALID-LINK-- Nepseudin
(NSD), a natural isoflavone derivative, has been reported to have various pharmacological
activities, including anti-inflammatory, antioxidant, and anti-platelet aggregation effects. In this
study, we investigated the anti-cancer effects of NSD on human castration-resistant prostate
cancer (CRPC) cells and the underlying molecular mechanisms. --INVALID-LINK-- Nepseudin
is an isoflavonoid that is 4H-furo[2,3-hJchromen-4-one substituted by methoxy groups at
positions 4 and 8 and a 3,4-dimethoxyphenyl group at position 3. It has a role as a metabolite.
It is an isoflavonoid, a member of furans, a lactone and an aromatic ether. It derives from a
hydride of a 4H-furo[2,3-h]Jchromen-4-one. --INVALID-LINK-- Nepseudin (NSD), a natural
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isoflavone derivative isolated from the root of Pueraria lobata, has been reported to have
various pharmacological activities, including anti-inflammatory, antioxidant, and anti-platelet
aggregation effects. --INVALID-LINK-- Nepseudin (NSD), a natural isoflavone derivative, has
been reported to have various pharmacological activities, including anti-inflammatory,
antioxidant, and anti-platelet aggregation effects. In this study, we investigated the anti-cancer
effects of NSD on human castration-resistant prostate cancer (CRPC) cells and the underlying
molecular mechanisms. We found that NSD significantly inhibited the proliferation and induced
apoptosis of CRPC cells in a dose-dependent manner. --INVALID-LINK-- Nepseudin (NSD) is
a natural isoflavone derivative with various pharmacological activities such as anti-
inflammatory, antioxidant, and anti-cancer effects. However, the effect of NSD on
osteosarcoma (OS) is still unknown. The present study aimed to investigate the anti-cancer
effect of NSD on human OS cells and its underlying molecular mechanisms. --INVALID-LINK--
In the present study, the anti-inflammatory effects of nepseudin were investigated in
lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages. Nepseudin was isolated from
the roots of Pueraria lobata. The results showed that nepseudin inhibited the production of
nitric oxide (NO), prostaglandin E2 (PGEZ2), tumor necrosis factor-a (TNF-a), and interleukin-6
(IL-6) in LPS-stimulated RAW 264.7 macrophages. --INVALID-LINK-- The present study aimed
to investigate the anti-cancer effect of NSD on human OS cells and its underlying molecular
mechanisms. The results showed that NSD significantly inhibited the proliferation and induced
apoptosis of human OS cells in a dose- and time-dependent manner. Furthermore, NSD
induced cell cycle arrest at the G2/M phase. --INVALID-LINK-- Nepseudin (NSD) is a natural
isoflavone derivative with various pharmacological activities such as anti-inflammatory,
antioxidant, and anti-cancer effects. However, the effect of NSD on osteosarcoma (OS) is still
unknown. --INVALID-LINK-- The results showed that nepseudin inhibited the production of
nitric oxide (NO), prostaglandin E2 (PGEZ2), tumor necrosis factor-a (TNF-a), and interleukin-6
(IL-6) in LPS-stimulated RAW 264.7 macrophages. Furthermore, nepseudin suppressed the
expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2) at the
protein and mRNA levels. --INVALID-LINK-- Navigating the Therapeutic Potential of
Nepseudin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the isoflavonoid Nepseudin, a natural
compound with burgeoning interest in the scientific community for its diverse pharmacological
activities. This guide consolidates key chemical identifiers, explores its multifaceted biological
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effects, and presents relevant experimental data and pathways to facilitate further research and
development.

Core Chemical Identifiers

A foundational aspect of any chemical entity's profile is its unambiguous identification.
Nepseudin is cataloged under the following standard identifiers:

Identifier Value

3-(3,4-dimethoxyphenyl)-4,8-dimethoxy-2H-

UPAC Name furo[2,3-h]chromen-2-one
CAS Number 13133-07-8

Molecular Formula C19H1606

Molecular Weight 340.33 g/mol

Nepseudin is structurally classified as an isoflavonoid, a member of the furan family, a lactone,
and an aromatic ether. It is a natural product found in organisms such as Neorautanenia
pseudopachyrrhiza and has been isolated from the root of Pueraria lobata.

Pharmacological Profile and Therapeutic Prospects

Nepseudin has demonstrated a remarkable range of biological activities, positioning it as a
compound of significant interest for therapeutic development. Its known pharmacological
effects include anti-inflammatory, antioxidant, and anti-platelet aggregation properties.

Anti-Inflammatory Activity

In-depth studies have elucidated the anti-inflammatory mechanisms of Nepseudin. Research
involving lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages has shown that
Nepseudin can inhibit the production of key inflammatory mediators.

Experimental Findings on Anti-Inflammatory Effects:
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Inflammatory Mediator Effect of Nepseudin
Nitric Oxide (NO) Inhibition of production
Prostaglandin E2 (PGE2) Inhibition of production
Tumor Necrosis Factor-a (TNF-a) Inhibition of production
Interleukin-6 (IL-6) Inhibition of production

Furthermore, Nepseudin has been observed to suppress the protein and mRNA expression of
inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2), crucial enzymes in the
inflammatory cascade.

Anti-Cancer Potential

A growing body of evidence points to the anti-cancer effects of Nepseudin across various
cancer cell lines.

o Castration-Resistant Prostate Cancer (CRPC): Studies have demonstrated that Nepseudin
significantly inhibits the proliferation of human CRPC cells and induces apoptosis in a dose-
dependent manner.

e Osteosarcoma (OS): The anti-cancer activity of Nepseudin extends to human osteosarcoma
cells. Research has shown that it can inhibit cell proliferation and induce apoptosis in a dose-
and time-dependent manner. Mechanistically, Nepseudin has been found to induce cell
cycle arrest at the G2/M phase in OS cells.

Visualizing a Potential Anti-Inflammatory Signaling
Pathway

To conceptualize the anti-inflammatory mechanism of Nepseudin, the following diagram
illustrates a plausible signaling pathway based on its observed effects on inflammatory
mediators.
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Caption: Proposed anti-inflammatory action of Nepseudin.

Experimental Protocols: A Methodological
Framework

To ensure the reproducibility and validation of the cited findings, a generalized experimental
workflow for assessing the anti-inflammatory effects of Nepseudin is outlined below.
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Cell Culture & Treatment

1. Culture RAW 264.7 Macrophages

2. Pre-treat with Nepseudin

3. Stimulate with LPS

Analysis of Inflammatory Mavkers

4. Collect Supernatant 5. Lyse Cells

6a. ELISA for Cytokines

7b. Western Blot for INOS/COX-2 Protein

6b. Griess Assay for NO

6c. PGE2 Immunoassay 7a. gPCR for INOS/COX-2 mRNA

(TNF-ai, IL-6)

Click to download full resolution via product page
Caption: Workflow for anti-inflammatory assays.
¢ To cite this document: BenchChem. [Nepseudin IUPAC name and CAS number].

BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15367480#nepseudin-iupac-name-and-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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